(4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl)(4-(4-fluorophenyl)-1H-pyrrol-2-yl)methanone

• IUPAC Name: [4-(4-fluorophenyl)-1H-pyrrol-2-yl]-[4-(triazol-1-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C18H18FN5O/c19-15-3-1-13(2-4-15)14-11-17(20-12-14)18(25)23-8-5-16(6-9-23)24-10-7-21-22-24/h1-4,7,10-12,16,20H,5-6,8-9H2
• InChI Key: IKODNHQRPWUEGT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C=CN=N2)C(=O)C3=CC(=CN3)C4=CC=C(C=C4)F
• Molecular Formula: C18H18FN5O
• Molecular Weight: 339.4 g/mol

Description

(4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl)(4-(4-fluorophenyl)-1H-pyrrol-2-yl)methanone is a useful research compound. Its molecular formula is C18H18FN5O and its molecular weight is 339.374. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• A dipolar cycloaddition reaction was developed to access novel P2X7 antagonists, showcasing the utility of complex triazole and piperidine-containing compounds in medicinal chemistry. One compound exhibited significant receptor occupancy in rats, indicating potential for mood disorder treatments (Chrovian et al., 2018).
• Another study focused on the synthesis, structural exploration, and Hirshfeld surface analysis of a novel bioactive heterocycle, highlighting the structural stability and intermolecular interactions important for designing active molecules (Benaka Prasad et al., 2018).

Pharmacological Applications

• Research on 5-HT(1A) receptor agonists in a model of trigeminal neuropathic pain identified compounds with potential analgesic properties, demonstrating the significance of triazole and piperidine derivatives in developing pain management therapies (Deseure et al., 2002).
• Antagonist activity studies of bicyclic 1,2,4-triazol-3(2H)-one derivatives provided insights into designing molecules with specific receptor interactions, which is crucial for developing targeted therapies (Watanabe et al., 1992).

Radiochemical and Imaging Studies

• The development and evaluation of radiolabeled compounds for imaging the 5-HT2A receptor demonstrate the potential of these derivatives in biomedical imaging, contributing to diagnostics and research in neurology (Blanckaert et al., 2005).

Molecular and Structural Analysis

• Detailed molecular interaction studies provide a deeper understanding of how these compounds interact with biological receptors, paving the way for the rational design of more effective and selective drugs (Shim et al., 2002).